![molecular formula C27H25ClN2O5 B299503 4-chloro-N-{2-[(6,7-dimethoxy-1-isoquinolinyl)methyl]-4,5-dimethoxyphenyl}benzamide](/img/structure/B299503.png)
4-chloro-N-{2-[(6,7-dimethoxy-1-isoquinolinyl)methyl]-4,5-dimethoxyphenyl}benzamide
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Overview
Description
4-chloro-N-{2-[(6,7-dimethoxy-1-isoquinolinyl)methyl]-4,5-dimethoxyphenyl}benzamide, commonly known as CDMB, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. CDMB is a synthetic compound that is widely used in the laboratory for various applications.
Mechanism of Action
The mechanism of action of CDMB is not fully understood. However, it is known to inhibit the activity of protein kinases by binding to the ATP-binding site. This leads to the inhibition of phosphorylation of target proteins, which in turn affects various cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CDMB are dependent on the specific protein kinase that is inhibited. CDMB has been shown to inhibit the activity of protein kinase C, which is involved in various signaling pathways. This inhibition leads to the suppression of cell proliferation and the induction of apoptosis. CDMB has also been shown to inhibit the activity of other protein kinases such as c-Src and B-Raf, which are involved in cancer progression.
Advantages and Limitations for Lab Experiments
CDMB has several advantages for lab experiments. It is a highly specific inhibitor of protein kinases and can be used to study the role of specific kinases in various cellular processes. Additionally, CDMB is a fluorescent probe that can be used to monitor the activity of protein kinases in real-time. However, CDMB has some limitations as well. It is a synthetic compound that may not accurately reflect the activity of endogenous protein kinase inhibitors. Additionally, CDMB may have off-target effects that need to be carefully monitored.
Future Directions
There are several future directions for the use of CDMB in scientific research. One area of interest is the development of novel protein kinase inhibitors based on the structure of CDMB. Additionally, CDMB can be used to study the role of specific protein kinases in various disease states such as cancer and neurodegenerative diseases. Furthermore, the use of CDMB as a fluorescent probe can be expanded to study the activity of other enzymes and signaling molecules.
Synthesis Methods
The synthesis of CDMB involves several steps that require a high degree of expertise in organic chemistry. The starting material for the synthesis is 4-chloro-3-nitrobenzoic acid, which is converted into the corresponding amide using thionyl chloride. The amide is then reduced to the corresponding amine using lithium aluminum hydride. The amine is then reacted with 4,5-dimethoxy-2-nitrobenzaldehyde to give the intermediate. The final step involves the reduction of the nitro group to the amine using palladium on carbon in the presence of hydrogen gas.
Scientific Research Applications
CDMB has been extensively used in scientific research for various applications. It has been used as a fluorescent probe for the detection of protein kinase activity. CDMB has also been used as a ligand for the purification of protein kinase C. Additionally, CDMB has been used as a tool for the identification of novel protein kinase inhibitors.
Properties
Molecular Formula |
C27H25ClN2O5 |
---|---|
Molecular Weight |
492.9 g/mol |
IUPAC Name |
4-chloro-N-[2-[(6,7-dimethoxyisoquinolin-1-yl)methyl]-4,5-dimethoxyphenyl]benzamide |
InChI |
InChI=1S/C27H25ClN2O5/c1-32-23-12-17-9-10-29-22(20(17)14-25(23)34-3)11-18-13-24(33-2)26(35-4)15-21(18)30-27(31)16-5-7-19(28)8-6-16/h5-10,12-15H,11H2,1-4H3,(H,30,31) |
InChI Key |
IRQXPOVVHIHOFA-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C(=C1)C=CN=C2CC3=CC(=C(C=C3NC(=O)C4=CC=C(C=C4)Cl)OC)OC)OC |
Canonical SMILES |
COC1=C(C=C2C(=C1)C=CN=C2CC3=CC(=C(C=C3NC(=O)C4=CC=C(C=C4)Cl)OC)OC)OC |
Origin of Product |
United States |
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